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Introduction

Fungicide5 is a novel, broad-spectrum systemic fungicide developed for the control of major

foliar and head diseases in wheat. It features a dual-mode of action, combining a potent

triazole (Group 3 Fungicide) and a next-generation strobilurin (Group 11 Fungicide). This

combination provides both curative and preventative activity, protecting wheat crops from key

pathogens, thereby safeguarding yield and grain quality. These application notes provide

detailed protocols for researchers and scientists to evaluate and utilize Fungicide5 in wheat

studies.

Application Notes
Target Diseases
Fungicide5 is effective against a range of economically important fungal diseases in wheat.

Prophylactic and early curative applications are crucial for optimal performance.

Leaf Blotch Complex: Including Septoria Tritici Blotch (Zymoseptoria tritici) and

Stagonospora Nodorum Blotch (Parastagonospora nodorum).[1][2][3][4]

Rusts: Including Stripe Rust (Puccinia striiformis), Leaf Rust (Puccinia triticina), and Stem

Rust (Puccinia graminis).[1][2][5][6]

Powdery Mildew (Blumeria graminis f. sp. tritici).[1][2][3]
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Fusarium Head Blight (Scab) (Fusarium graminearum), a major target for reducing both yield

loss and mycotoxin (DON) contamination.[1][6][7][8]

Resistance Management
To ensure the long-term efficacy of Fungicide5 and mitigate the risk of fungicide resistance,

the following strategies are recommended:

Limit Applications: Do not apply Fungicide5 more than twice per growing season.[9][10][11]

Alternate Modes of Action: If more than two fungicide applications are necessary for a

season-long program, rotate with fungicides from different FRAC groups.

Optimal Dosage: Use the recommended dose rates. Using lower-than-label rates can select

for less sensitive fungal populations.[5][9]

Integrated Pest Management (IPM): Incorporate Fungicide5 into an IPM program that

includes resistant wheat varieties, crop rotation, and management of crop residues.[2][6][7]

Recommended Dosage and Application Timing
Application timing is critical and should be aligned with wheat growth stages (GS) to target

specific diseases effectively. The flag leaf, which can contribute up to 90% of the plant's energy

for grain fill, is a primary target for protection.[8] The most important application timings are at

flag leaf emergence (T2) and flowering (T3).[5][12]

Table 1: Fungicide5 Application Rates and Timings
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Application
Timing
(Growth Stage)

Target
Diseases

Application
Rate (fl
oz/acre)

Application
Rate
(mL/hectare)

Notes

T0 (GS 24-30)

Early Powdery

Mildew, Stripe

Rust

4.0 - 5.5 290 - 400

Recommended

only for high-risk

situations with

susceptible

varieties and

early disease

onset.[5]

T1 (GS 31-33;

Leaf 3 Emerged)

Septoria Leaf

Blotch, Rusts
5.5 - 7.0 400 - 510

Protects the

newly emerged

Leaf 3. Timing is

critical for

Septoria control.

[5]

T2 (GS 39; Flag

Leaf Emerged)

Septoria Leaf

Blotch, Rusts
7.0 - 8.5 510 - 620

The most critical

application for

protecting the

flag leaf and

maximizing yield

potential.[5][8]

[12]

T3 (GS 61-65;

Early Flowering)

Fusarium Head

Blight (Scab),

Late Season

Leaf Diseases

8.5 - 10.0 620 - 730

Essential for

suppressing FHB

and reducing

deoxynivalenol

(DON) mycotoxin

levels.[1][8][12]

[13]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Fungicide5
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Objective: To evaluate the efficacy of Fungicide5 at different dosages and application timings

on disease control, yield, and grain quality of winter wheat.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replicates.[14]

Plot Size: 10 ft x 30 ft (3 m x 9 m).

Wheat Variety: Select a variety known to be susceptible to the target diseases prevalent in

the region (e.g., Fusarium Head Blight, Septoria).[7][15]

2. Treatments:

Untreated Control (UTC).

Fungicide5 at 7.0 fl oz/acre applied at GS 39 (Flag Leaf).

Fungicide5 at 8.5 fl oz/acre applied at GS 61 (Early Flowering).

Fungicide5 Program: 7.0 fl oz/acre at GS 39 followed by 8.5 fl oz/acre at GS 61.

Competitor/Reference Fungicide (Standard commercial treatment).

3. Application:

Equipment: CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to deliver 20

gallons per acre (GPA).

Procedure: Ensure uniform coverage of the foliage. For the T3 application targeting

Fusarium Head Blight, use forward- and backward-facing nozzles to ensure coverage of the

wheat head.[16]

4. Data Collection and Assessment:

Disease Severity: Assess disease on the flag leaf (for Septoria and rusts) and on the wheat

heads (for FHB) at 14 and 21 days after the final application. Use a percentage scale to rate

the area affected.
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Yield: Harvest the center of each plot using a small-plot combine and adjust grain weight to

13.5% moisture content. Calculate yield in bushels per acre.[7][17]

Grain Quality:

Test Weight: Measure the volume weight of the harvested grain (lbs/bushel).[7][18]

DON Analysis: Collect a subsample of grain from each plot for deoxynivalenol

(DON/vomitoxin) analysis using ELISA or gas chromatography.[6][7]

5. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Tukey's HSD at α=0.05) to determine significant

differences between treatment means for disease severity, yield, and quality parameters.

Table 2: Hypothetical Field Trial Results for Fungicide5
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Treatment
Application
Timing (GS)

Flag Leaf
Disease (%)

FHB Index
(%)

Yield
(bu/ac)

DON (ppm)

Untreated

Control
- 35.2 a 28.5 a 75.1 d 5.8 a

Fungicide5

(7.0 fl oz/ac)
39 8.1 c 22.3 b 89.3 c 4.1 b

Fungicide5

(8.5 fl oz/ac)
61 15.6 b 4.5 d 94.5 b 1.2 d

Fungicide5

Program
39 & 61 3.4 d 3.9 d 102.7 a 0.9 d

Reference

Fungicide
39 & 61 9.5 c 8.2 c 92.1 b 2.5 c

Means within

a column

followed by

the same

letter are not

significantly

different (P >

0.05).

Visualizations
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Hypothetical Dual Mode of Action for Fungicide5
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Caption: Hypothetical signaling pathway of Fungicide5.
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Experimental Workflow for Fungicide5 Field Trial
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Caption: Experimental workflow for a Fungicide5 field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15362130#fungicide5-dosage-and-application-
frequency-for-wheat-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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